Cas no 1208076-87-2 (5-Chloro-2,4-difluorobenzenethiol)
1208076-87-2 structure
Product Name:5-Chloro-2,4-difluorobenzenethiol
CAS No:1208076-87-2
MF:C6H3ClF2S
MW:180.602826356888
CID:4577555
PubChem ID:50998076
Update Time:2024-03-01
5-Chloro-2,4-difluorobenzenethiol Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2,4-difluorobenzenethiol
- Benzenethiol, 5-chloro-2,4-difluoro-
-
- MDL： MFCD12026226
- Inchi： 1S/C6H3ClF2S/c7-3-1-6(10)5(9)2-4(3)8/h1-2,10H
- InChI Key： WNGWOEGJKYNQDC-UHFFFAOYSA-N
- SMILES： C1(S)=CC(Cl)=C(F)C=C1F
Computed Properties
- Exact Mass: 179.9612053g/mol
- Monoisotopic Mass: 179.9612053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 1Ų
5-Chloro-2,4-difluorobenzenethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1233684-250mg |
5-Chloro-2,4-difluorobenzenethiol |
1208076-87-2 | 97% | 250mg |
$355 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1233684-1g |
5-Chloro-2,4-difluorobenzenethiol |
1208076-87-2 | 97% | 1g |
$620 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1233684-5g |
5-Chloro-2,4-difluorobenzenethiol |
1208076-87-2 | 97% | 5g |
$1845 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1233684-25g |
5-Chloro-2,4-difluorobenzenethiol |
1208076-87-2 | 97% | 25g |
$5385 | 2024-06-05 | |
| Fluorochem | 038019-250mg |
5-Chloro-2,4-difluorobenzenethiol |
1208076-87-2 | 250mg |
￡160.00 | 2022-03-01 | ||
| Fluorochem | 038019-1g |
5-Chloro-2,4-difluorobenzenethiol |
1208076-87-2 | 1g |
￡319.00 | 2022-03-01 | ||
| Fluorochem | 038019-5g |
5-Chloro-2,4-difluorobenzenethiol |
1208076-87-2 | 5g |
￡1032.00 | 2022-03-01 | ||
| Alichem | A014005961-250mg |
5-Chloro-2,4-difluorothiophenol |
1208076-87-2 | 97% | 250mg |
$470.40 | 2023-09-04 | |
| Alichem | A014005961-500mg |
5-Chloro-2,4-difluorothiophenol |
1208076-87-2 | 97% | 500mg |
$863.90 | 2023-09-04 | |
| Alichem | A014005961-1g |
5-Chloro-2,4-difluorothiophenol |
1208076-87-2 | 97% | 1g |
$1564.50 | 2023-09-04 |
5-Chloro-2,4-difluorobenzenethiol Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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